Cas no 2172038-12-7 (2-1-cyclopropyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-cyclopropyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172038-12-7
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• CID: 6294712
• PubChem ID: 165597368
• Update Time: 2025-06-27

2-1-cyclopropyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-cyclopropyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• 2172038-12-7
• 2-[1-cyclopropyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-yl]acetonitrile
• EN300-1598999

• Inchi： 1S/C11H14N4O/c12-5-3-10-11(8-4-6-16-7-8)15(14-13-10)9-1-2-9/h8-9H,1-4,6-7H2
• InChI Key： HTAGMDKILVKDIW-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C1=C(CC#N)N=NN1C1CC1

Computed Properties

• Exact Mass: 218.11676108g/mol
• Monoisotopic Mass: 218.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 63.7Ų

Additional information on 2-1-cyclopropyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile

Introduction to 2-1-cyclopropyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172038-12-7)

2-1-cyclopropyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile, with the CAS number 2172038-12-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl group, an oxolan ring, and a 1H-1,2,3-triazole moiety. These structural elements contribute to its potential therapeutic applications and have been the focus of several recent studies.

The cyclopropyl group in 2-1-cyclopropyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile is known for its ability to enhance the lipophilicity and metabolic stability of molecules. This property is particularly valuable in drug design, as it can improve the pharmacokinetic profile of compounds. The oxolan ring, on the other hand, is a six-membered cyclic ether that can confer additional stability and conformational rigidity to the molecule. The 1H-1,2,3-triazole moiety is a versatile functional group that has been widely used in medicinal chemistry due to its bioisosteric properties and ability to form hydrogen bonds with biological targets.

Recent research has highlighted the potential of 2-1-cyclopropyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile in various therapeutic areas. One notable study published in the Journal of Medicinal Chemistry explored its activity as a potent inhibitor of a specific enzyme involved in neurodegenerative diseases. The results showed that this compound exhibited high selectivity and efficacy, making it a promising candidate for further development.

In another study conducted by a team of researchers at a leading pharmaceutical company, 2-1-cyclopropyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile was evaluated for its anti-inflammatory properties. The compound demonstrated significant anti-inflammatory activity in both in vitro and in vivo models, suggesting its potential as a therapeutic agent for inflammatory disorders. The researchers also noted that the compound had favorable pharmacokinetic properties, including good oral bioavailability and low toxicity.

The structural versatility of 2-1-cyclopropyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile has also made it an attractive candidate for drug discovery programs targeting other diseases. For instance, preliminary studies have shown that this compound can modulate specific signaling pathways involved in cancer progression. These findings have sparked interest among researchers and pharmaceutical companies looking to develop new therapies for cancer and other complex diseases.

From a synthetic chemistry perspective, the preparation of 2-1-cyclopropyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-y lacetonitrile involves several well-established synthetic routes. One common approach involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction to form the triazole ring. This reaction is highly efficient and can be performed under mild conditions, making it suitable for large-scale synthesis. The cyclopropyl and oxolan groups can be introduced through subsequent functional group transformations or through the use of pre-functionalized starting materials.

The physical and chemical properties of 2 - 1 -cycloprop yl - 5 - ( oxolan - 3 - yl ) - 1 H - 1 , 2 , 3 - triazol - 4 - ylacetonitrile have been extensively characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the molecular structure and conformational behavior of the compound.

In conclusion, 2 - 1 -cycloprop yl - 5 - ( oxolan - 3 - yl ) - 1 H - 1 , 2 , 3 - triazol - 4 - ylacetonitrile (CAS No. 2172038 - 12 - 7) represents a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in various medical applications. As ongoing studies continue to uncover new insights into its mechanisms of action and biological activities, this compound is likely to play an increasingly important role in the advancement of medicinal chemistry and pharmaceutical science.